Cas no 1373233-47-6 (t-Butyl N-3-(propane-1-sulfonyl)phenylcarbamate)

• Product Name: t-Butyl N-3-(propane-1-sulfonyl)phenylcarbamate
• CAS No: 1373233-47-6
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• MDL: MFCD22192555
• CID: 1244054
• PubChem ID: 70699854
• Update Time: 2025-04-20

t-Butyl N-3-(propane-1-sulfonyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(3-propylsulfonylphenyl)carbamate
• t-Butyl N-[3-(propane-1-sulfonyl)phenyl]carbamate;
• DTXSID90742967
• Carbamic acid, N-[3-(propylsulfonyl)phenyl]-, 1,1-dimethylethyl ester
• BS-20832
• A926462
• t-ButylN-[3-(propane-1-sulfonyl)phenyl]carbamate
• TERT-BUTYL N-[3-(PROPANE-1-SULFONYL)PHENYL]CARBAMATE
• 1-(Boc-amino)-3-(propylsulfonyl)benzene
• 1373233-47-6
• tert-Butyl [3-(propane-1-sulfonyl)phenyl]carbamate
• MFCD22192555
• t-Butyl N-[3-(propane-1-sulfonyl)phenyl]carbamate
• t-Butyl N-3-(propane-1-sulfonyl)phenylcarbamate

• MDL： MFCD22192555
• Inchi： 1S/C14H21NO4S/c1-5-9-20(17,18)12-8-6-7-11(10-12)15-13(16)19-14(2,3)4/h6-8,10H,5,9H2,1-4H3,(H,15,16)
• InChI Key： YABQZKGJXREIFR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)NC(=O)OC(C)(C)C)(CCC)(=O)=O

Computed Properties

• Exact Mass: 299.11900
• Monoisotopic Mass: 299.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 84.34000
• LogP: 4.31170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters